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Compound Name: Arcaine

Cat. No.: B1209109

Application Notes and Protocols for Arcaine
Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arcaine sulfate is a valuable research tool, acting as a competitive antagonist at the polyamine
site of the N-Methyl-D-aspartate (NMDA) receptor and as a nitric oxide synthase (NOS)
inhibitor.[1][2] Proper dissolution and storage are critical for maintaining its stability and
ensuring experimental reproducibility. These application notes provide detailed protocols for the
effective solubilization and storage of Arcaine sulfate, along with a summary of its physical and
chemical properties.

Chemical and Physical Properties

Arcaine sulfate, with the chemical name N,N'-1,4-Butanediylbisguanidine sulfate, is a white to
off-white crystalline powder.[3] Its fundamental properties are summarized in the table below.
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Property Value Reference
Molecular Formula CeH16N6-H2S04 [3114]
Molecular Weight 270.31 g/mol [1][4]

White to off-white crystalline
Appearance [3]

powder
Purity >98% [2][5]
Melting Point >280 °C [5]

Solubility Data

Arcaine sulfate exhibits solubility in various agueous solutions. It is important to note that
solubility can be influenced by temperature and the purity of the solute and solvent. The
following table summarizes known solubility data.

Solvent Concentration Observations Reference

Water 25 mM - [1]

Clear to very slightly
Water 49.00-51.00 mg/mL hazy, colorless to [5]
faintly yellow

Clear to slightly hazy,
1 M NaOH 50 mg/mL colorless to faintly [5]

yellow

Clear, colorless to

Acetic Acid 10 mg/mL ) [5]
faintly yellow

DMSO 10 mM - [6]

Ethanol Insoluble - [5]

Recommended Storage Conditions
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Proper storage of Arcaine sulfate in both solid and solution form is crucial to prevent
degradation.

Solid Arcaine Sulfate

For long-term storage of solid Arcaine sulfate, it is recommended to store the powder at -20°C,
which can preserve it for up to 3 years.[7] Alternatively, storage at 4°C is suitable for up to 2
years.[7] Some suppliers suggest storage at room temperature or between 0-8°C.[1][3] For
consistency and to maximize shelf-life, sub-zero temperatures are preferable. The compound is
stable for shipping at ambient temperatures.[1]

Arcaine Sulfate Solutions

It is highly recommended to prepare Arcaine sulfate solutions fresh on the day of use.[1] If
storage is necessary, aliquots of the solution should be stored at -20°C for up to one month or
at -80°C for up to six months.[1][7] To prevent degradation from repeated freeze-thaw cycles, it
is advisable to store the solution in single-use aliquots.[7] Before use, frozen solutions should
be allowed to equilibrate to room temperature and checked for any precipitation.[1]

Experimental Protocols
Protocol for Dissolving Arcaine Sulfate in Water

This protocol outlines the steps to prepare an aqueous stock solution of Arcaine sulfate.

Materials:

Arcaine sulfate powder

Sterile, deionized, or distilled water

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated balance

Procedure:
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Equilibration: Allow the vial of Arcaine sulfate powder to reach room temperature before
opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Arcaine sulfate powder in a sterile tube.

Solvent Addition: Add the calculated volume of sterile water to achieve the desired
concentration (e.g., for a 25 mM stock solution, add the appropriate volume of water to the
weighed powder).

Dissolution:
o Cap the tube securely.
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all the powder has dissolved. If necessary, brief
sonication in a water bath can be used to aid dissolution.

Sterilization (Optional): If a sterile solution is required for cell culture experiments, filter the
solution through a 0.22 um syringe filter into a sterile container.

Use or Storage: Use the freshly prepared solution immediately or aliquot and store as
recommended in section 3.2.
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Caption: Workflow for dissolving Arcaine sulfate.
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Mechanism of Action: NMDA Receptor Antagonism

Arcaine sulfate functions as a competitive antagonist at the polyamine binding site on the
NMDA receptor.[1][2] The NMDA receptor is a ligand-gated ion channel that is crucial for
excitatory synaptic transmission in the central nervous system. For the channel to open, both
glutamate and a co-agonist (glycine or D-serine) must bind to their respective sites. The
polyamine site is an allosteric modulatory site. While endogenous polyamines like spermine
and spermidine can potentiate receptor activity, Arcaine binds to this site and prevents this
potentiation, thereby acting as an antagonist.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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